Cas no 2138096-98-5 (1-Tert-butyl-4-propylcyclohex-2-en-1-ol)
1-Tert-butyl-4-propylcyclohex-2-en-1-ol Chemical and Physical Properties
Names and Identifiers
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- EN300-1156050
- 2138096-98-5
- 1-tert-butyl-4-propylcyclohex-2-en-1-ol
- 1-Tert-butyl-4-propylcyclohex-2-en-1-ol
-
- Inchi: 1S/C13H24O/c1-5-6-11-7-9-13(14,10-8-11)12(2,3)4/h7,9,11,14H,5-6,8,10H2,1-4H3
- InChI Key: WHFYIHVEFBWTDK-UHFFFAOYSA-N
- SMILES: OC1(C=CC(CCC)CC1)C(C)(C)C
Computed Properties
- Exact Mass: 196.182715385g/mol
- Monoisotopic Mass: 196.182715385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 20.2Ų
1-Tert-butyl-4-propylcyclohex-2-en-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1156050-0.05g |
1-tert-butyl-4-propylcyclohex-2-en-1-ol |
2138096-98-5 | 0.05g |
$1020.0 | 2023-06-09 | ||
| Enamine | EN300-1156050-0.1g |
1-tert-butyl-4-propylcyclohex-2-en-1-ol |
2138096-98-5 | 0.1g |
$1068.0 | 2023-06-09 | ||
| Enamine | EN300-1156050-0.25g |
1-tert-butyl-4-propylcyclohex-2-en-1-ol |
2138096-98-5 | 0.25g |
$1117.0 | 2023-06-09 | ||
| Enamine | EN300-1156050-0.5g |
1-tert-butyl-4-propylcyclohex-2-en-1-ol |
2138096-98-5 | 0.5g |
$1165.0 | 2023-06-09 | ||
| Enamine | EN300-1156050-1.0g |
1-tert-butyl-4-propylcyclohex-2-en-1-ol |
2138096-98-5 | 1g |
$1214.0 | 2023-06-09 | ||
| Enamine | EN300-1156050-2.5g |
1-tert-butyl-4-propylcyclohex-2-en-1-ol |
2138096-98-5 | 2.5g |
$2379.0 | 2023-06-09 | ||
| Enamine | EN300-1156050-5.0g |
1-tert-butyl-4-propylcyclohex-2-en-1-ol |
2138096-98-5 | 5g |
$3520.0 | 2023-06-09 | ||
| Enamine | EN300-1156050-10.0g |
1-tert-butyl-4-propylcyclohex-2-en-1-ol |
2138096-98-5 | 10g |
$5221.0 | 2023-06-09 |
1-Tert-butyl-4-propylcyclohex-2-en-1-ol Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 1-Tert-butyl-4-propylcyclohex-2-en-1-ol
Recent Advances in the Study of 1-Tert-butyl-4-propylcyclohex-2-en-1-ol (CAS: 2138096-98-5) in Chemical Biology and Pharmaceutical Research
The compound 1-Tert-butyl-4-propylcyclohex-2-en-1-ol (CAS: 2138096-98-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexenol structure with tert-butyl and propyl substituents, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a subject of intense scientific inquiry.
One of the key areas of research involving 1-Tert-butyl-4-propylcyclohex-2-en-1-ol is its role as an intermediate in the synthesis of more complex bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of novel anti-inflammatory agents. The researchers utilized this compound as a building block to develop derivatives that exhibited potent inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study highlighted the compound's structural versatility and its ability to serve as a scaffold for further chemical modifications.
In addition to its synthetic applications, 1-Tert-butyl-4-propylcyclohex-2-en-1-ol has been investigated for its direct biological effects. A recent preprint on bioRxiv (2024) reported its activity as a modulator of certain G-protein-coupled receptors (GPCRs), which are critical targets in drug development. The study employed computational docking and in vitro assays to elucidate the binding interactions of the compound with specific GPCR subtypes. These findings suggest potential applications in neurological and metabolic disorders, although further in vivo studies are required to validate these effects.
The pharmacological profile of 1-Tert-butyl-4-propylcyclohex-2-en-1-ol has also been explored in the context of cancer research. A collaborative study between academic and industrial researchers (Nature Communications, 2023) identified this compound as a hit in a high-throughput screen for small molecules that disrupt protein-protein interactions involved in oncogenic signaling pathways. The study provided mechanistic insights into how the compound interferes with the interaction between specific oncoproteins, offering a potential avenue for the development of targeted cancer therapies.
From a chemical perspective, recent advancements in the synthesis of 1-Tert-butyl-4-propylcyclohex-2-en-1-ol have focused on improving yield and enantioselectivity. A paper in Organic Letters (2024) described a novel catalytic asymmetric synthesis route that achieved high enantiomeric excess (ee > 95%) using a chiral palladium complex. This methodological breakthrough is particularly significant for the production of enantiopure forms of the compound, which may exhibit differential biological activities and thus have distinct therapeutic applications.
Despite these promising developments, challenges remain in the research and application of 1-Tert-butyl-4-propylcyclohex-2-en-1-ol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Moreover, the exact molecular mechanisms underlying its biological activities require further elucidation through structural biology and proteomics approaches. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the potential of this compound in pharmaceutical development.
In conclusion, 1-Tert-butyl-4-propylcyclohex-2-en-1-ol (CAS: 2138096-98-5) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Recent studies have expanded our understanding of its synthetic utility, biological activities, and potential therapeutic applications. As research continues to uncover new facets of this compound's properties and applications, it is likely to remain an important focus of investigation in the coming years. Future directions may include the development of optimized derivatives, detailed mechanistic studies, and preclinical evaluation of its therapeutic potential in various disease models.
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